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Compound of Interest

Compound Name:
Desamino (|AS)-Chloro Histidine

Methyl Ester

CAS No.: 64407-67-6

Cat. No.: B133790

Get Quote

Part 1: Executive Summary & Immediate
Directives[1][2]
Core Directive: Desamino (αS)-Chloro Histidine Methyl Ester (CAS 64407-67-6) is a

Halogenated Organic Compound.[1] It must be disposed of via High-Temperature Incineration

with flue gas scrubbing.[1] Under no circumstances should this compound be disposed of via

sanitary sewer (drain) or mixed with non-halogenated organic waste streams.

Immediate Action Plan:

Segregate: Isolate from oxidizers and non-halogenated solvents.[2]

Label: Mark clearly as "Halogenated Organic Waste" (Solid or Liquid).

Contain: Use chemically resistant containers (HDPE or Glass).

Destroy: Route to a licensed incineration facility capable of handling chlorine-bearing waste.
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Part 2: Chemical Profile & Hazard Logic[1][2][5]
To ensure safety, operators must understand the why behind the protocol. This section

analyzes the chemical structure to justify the disposal method.

Structural Analysis & Reactivity[1][2]
Chemical Name: Methyl 2-chloro-3-(1H-imidazol-4-yl)propanoate[1][3]

Functional Groups:

α-Chloro Group: Replaces the amine found in histidine.[1] This halogenation classifies the

waste as "Halogenated," requiring specific combustion protocols to prevent the formation

of toxic byproducts (e.g., dioxins) if burned improperly.[1][3]

Methyl Ester: Lipophilic modification.[1] Susceptible to hydrolysis in strong acids/bases but

generally stable in storage.[1]

Imidazole Ring: Nitrogen-rich heterocycle.[1] Upon combustion, generates Nitrogen

Oxides (NOx).[3]

Hazard Identification (GHS Classification)
Primary Hazard:Skin & Eye Irritant (Category 2/2A).[1]

Secondary Hazard:Potential Lacrymator. Alpha-halo esters (like chloro- and bromo-esters)

are structurally similar to known lacrymators (tear gases).[1] While this specific histidine

derivative is less volatile, it should be handled as a potent mucous membrane irritant.[3]

Combustion Products: Hydrogen Chloride (HCl), Carbon Monoxide (CO), Nitrogen Oxides

(NOx).[1][3]

Data Summary Table
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Property Specification Operational Implication

CAS Number 64407-67-6 Use for waste manifesting.[1]

Physical State Solid (White/Off-white powder)
Dust control measures

required.[1][4]

Molecular Formula C₇H₉ClN₂O₂
High Nitrogen/Chlorine

content.[1][5]

Water Solubility Moderate to Low
Do not flush; aquatic toxicity

potential.[1]

Incompatibility
Strong Oxidizers, Strong

Bases

Risk of exothermic hydrolysis

or chloramine formation.[3]

Part 3: Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system.[1] If a step cannot be completed (e.g.,

container is not compatible), the process halts immediately.[1][3]
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Waste Generation
(Desamino Chloro Histidine Methyl Ester)

Is the waste Solid or Liquid?

Solid Waste Liquid/Solution Waste

1. Double bag in 6-mil Polyethylene
2. Place in HDPE Wide-Mouth Drum

1. Collect in Glass/HDPE Carboy
2. Verify pH (Neutral/Mild)

LABELING:
'Hazardous Waste - Halogenated Organic'
Contains: Desamino Chloro Histidine ME

Segregated Storage
(Away from Oxidizers)

Final Disposal:
High-Temp Incineration

(w/ HCl Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for waste stream segregation and packaging.

Detailed Procedures
Scenario A: Disposal of Pure Solid (Expired/Surplus)[1]
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PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and

N95 dust mask or fume hood operation.[3]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.[1]

Packaging:

Do not pour loose powder directly into a large drum.[1]

Seal the original container or transfer to a heavy-duty (6-mil) polyethylene bag.

Seal the bag with tape or a zip-tie.[1]

Labeling: Apply a hazardous waste label.

Constituents: "Desamino (αS)-Chloro Histidine Methyl Ester"[1][5][6]

Hazard Checkbox: "Toxic" and "Irritant".[2]

Note: "Halogenated Solid".[1]

Scenario B: Disposal of Reaction Solutions (Liquid)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container.

Compatible: Methanol, DCM, Ethyl Acetate.[1][3]

Incompatible: Strong oxidizing acid mixtures (e.g., Piranha solution).[3]

Segregation: Pour into the Halogenated Solvent Waste carboy.

Crucial: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

Chloro-Histidine solute classifies the entire mixture as halogenated waste for incineration

purposes.[1][3]

Labeling: List the solvent and the solute (Desamino Chloro Histidine ME) on the tag.

Emergency Spill Response
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Small Spill (< 5g):

Evacuate immediate area if dust is airborne.[1]

Wear PPE.[1][7][4][8][9]

Cover with damp paper towels (to prevent dust) or an absorbent pad.[1]

Wipe up and place in a sealed bag.

Clean surface with mild soap and water; collect rinsate as hazardous waste.

Skin Exposure: Wash immediately with soap and water for 15 minutes.[1][4] The alpha-

chloro ester moiety can cause delayed irritation.[1]

Part 4: Regulatory & Logistics (RCRA/EPA)[2]
Waste Codes
While this specific research chemical may not have a unique "U" or "P" listing, it falls under

broader characteristic definitions used by waste handlers.

Code Description Applicability

D001 Ignitable
Only if dissolved in flammable

solvents (e.g., MeOH).[1][3]

None Non-Regulated Solid

If pure solid. However,

institutional policy usually

mandates treating halogenated

organics as regulated

hazardous waste.[3]

Halogen Halogenated Organic

Primary Internal Classification.

Signals the incinerator to use

acid-gas scrubbing (for HCl).[1]

The "Incineration Only" Rule
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Why not landfill?

Leaching: The methyl ester can hydrolyze to the acid form, potentially mobilizing the

chlorinated imidazole into groundwater.

Persistence: Halogenated heterocycles can be resistant to biological degradation.[1]

Thermal Destruction: Incineration at >1000°C ensures the C-Cl bond is broken and the

chlorine is captured as HCl salts in the scrubber, preventing environmental release.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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